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Compound of Interest

Compound Name: LAS195319

Cat. No.: B15542463

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. While specific disposal procedures for LAS195319 (CAS Number: 1605328-04-
8) are not publicly available in safety data sheets (SDS), the following guidelines provide a
framework for its safe handling and disposal based on general principles of laboratory chemical
waste management.

It is imperative to treat LAS195319 as a potentially hazardous substance in the absence of
explicit safety and disposal information. A comprehensive risk assessment should be
conducted before handling and disposal.

Immediate Safety and Handling Precautions

Prior to disposal, ensure that all personnel are equipped with appropriate Personal Protective
Equipment (PPE). The minimum recommended PPE for handling potentially hazardous
compounds includes:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

e Body Protection: A lab coat or chemical-resistant apron.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15542463?utm_src=pdf-interest
https://www.benchchem.com/product/b15542463?utm_src=pdf-body
https://www.benchchem.com/product/b15542463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Respiratory Protection: If there is a risk of aerosolization or if handling a powder, a fume
hood or a fitted respirator may be necessary.

General Disposal Workflow

The disposal of any chemical waste should follow a structured procedure to ensure safety and
regulatory compliance. The following workflow outlines the general steps for the disposal of a
research compound like LAS195319.
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Pre-Disposal Assessment

Start: Identify LAS195319 Waste

;

Assess Potential Hazards
(Toxicity, Reactivity, Flammability)

l

Determine Physical State
(Solid, Liquid, Gas)

Segregation a¢i Containment

Segregate from Incompatible Wastes

;

Select Appropriate, Labeled, and Sealed Waste Container

DisposallPathway

Contact Environmental Health & Safety (EHS) for Guidance

;

Arrange for Hazardous Waste Pickup

;

Complete Hazardous Waste Manifest

FinallSteps

Store in Designated Satellite Accumulation Area

;

End: Waste Collected by EHS

Click to download full resolution via product page

Caption: General workflow for the safe disposal of laboratory chemical waste.
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Quantitative Data for Waste Characterization

In the absence of a specific SDS for LAS195319, a preliminary waste characterization must be

performed. This involves estimating or determining key quantitative parameters to aid in proper

waste stream identification. The following table outlines the necessary data points.

Parameter Value Method of Determination
pH (for aqueous solutions) To be determined pH meter or pH indicator strips
Consult literature for similar
Flash Point Unknown; assume flammable compounds or conduct
analysis
o ) ] Review any available internal
Toxicity Unknown; assume highly toxic

data or literature on analogs

Reactivit Unknown; check for reactive
eactivity _
functional groups

Chemical structure analysis

Concentration of LAS195319 To be determined

Gravimetric or Spectroscopic

analysis

Detailed Disposal Protocol

Based on general best practices for chemical waste, the following step-by-step protocol should

be followed for the disposal of LAS195319:

o Waste Identification and Segregation:

o Clearly label all waste containers containing LAS195319 with the full chemical name, CAS
number (1605328-04-8), and the words "Hazardous Waste".

o Segregate LAS195319 waste from other waste streams, particularly from incompatible

materials such as strong oxidizing or reducing agents.

e Containerization:

o Use a chemically resistant, leak-proof container with a secure screw-top cap.
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o Ensure the container is appropriate for the physical state of the waste (solid or liquid).

o Do not overfill the container; leave at least 10% headspace to allow for expansion.

e Storage:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

o The SAA should be a secondary containment bin located in a well-ventilated area, away

from sources of ignition and incompatible chemicals.

e Disposal Request and Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule

a hazardous waste pickup.

o Provide the EHS department with all available information on LAS195319, including its

name, CAS number, quantity, and any known or suspected hazards.

o Complete all required hazardous waste manifest forms as provided by your EHS

department.

Signaling Pathway for Institutional Waste
Management

The logical flow of communication and action for proper waste disposal within a research

institution is crucial for safety and compliance.

Requests Pickup &

Researcher

(Waste Generator) Provides Guidance &

Provides Waste Information

Environmental Health & Safety (EHS)

Schedules Collection
Provides Disposal Certificate

Ensures Compliance
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Caption: Communication and responsibility pathway for hazardous waste disposal.

Disclaimer: This document provides general guidance for the disposal of LAS195319 in the
absence of a specific Safety Data Sheet. It is not a substitute for a compound-specific risk
assessment and consultation with your institution's Environmental Health and Safety
department. Always adhere to local, state, and federal regulations regarding hazardous waste
disposal.

 To cite this document: BenchChem. [Essential Guidance for the Disposal of LAS195319].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542463#las195319-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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